Cas no 1338454-38-8 ((R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

(R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole structure
1338454-38-8 structure
Product Name:(R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
CAS No:1338454-38-8
MF:C23H31O3P
MW:386.46420788765
MDL:MFCD32641147
CID:4556140
PubChem ID:89587221
Update Time:2024-11-06

(R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • D75023
    • (3R)-3-tert-butyl-4-[2,6-di(propan-2-yloxy)phenyl]-2H-1,3-benzoxaphosphole
    • (R)-3-(tert-butyl)-4-(2,6- diisopropoxyphenyl)-2,3- dihydrobenzo[d][1,3]oxapho sphole
    • SCHEMBL14975144
    • CS-0091060
    • (3R)-4-[2,6-bis(propan-2-yloxy)phenyl]-3-tert-butyl-2,3-dihydro-1,3-benzoxaphosphole
    • 1338454-38-8
    • MDL: MFCD32641147
    • Inchi: 1S/C23H31O3P/c1-15(2)25-18-11-9-12-19(26-16(3)4)21(18)17-10-8-13-20-22(17)27(14-24-20)23(5,6)7/h8-13,15-16H,14H2,1-7H3/t27-/m0/s1
    • InChI Key: JPJPMJVRCYAVEU-MHZLTWQESA-N
    • SMILES: [P@@]1(COC2C=CC=C(C3C(=CC=CC=3OC(C)C)OC(C)C)C1=2)C(C)(C)C

Computed Properties

  • Exact Mass: 386.20108184 g/mol
  • Monoisotopic Mass: 386.20108184 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 27.7
  • Molecular Weight: 386.5

(R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Pricemore >>

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